molecular formula C8H6BrN3S B1527342 6-(5-Bromothiophen-2-yl)pyridazin-3-amine CAS No. 1226154-37-5

6-(5-Bromothiophen-2-yl)pyridazin-3-amine

Cat. No. B1527342
CAS RN: 1226154-37-5
M. Wt: 256.12 g/mol
InChI Key: AFRBAPJZZUACDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“6-(5-Bromothiophen-2-yl)pyridazin-3-amine” is a chemical compound with the molecular formula C8H6BrN3S . It has a molecular weight of 256.12 . This compound is used for research purposes .


Molecular Structure Analysis

The molecular structure of “this compound” consists of a pyridazin ring attached to a bromothiophen ring . The exact structure can be determined using techniques such as NMR, HPLC, LC-MS, and UPLC .


Physical And Chemical Properties Analysis

“this compound” is a solid at room temperature . Its exact boiling point is not specified . It should be stored in a cool place .

Scientific Research Applications

Synthesis and Characterization

  • Chemical Synthesis and Structural Analysis : The reaction processes involving compounds similar to "6-(5-Bromothiophen-2-yl)pyridazin-3-amine" have led to the development of mononuclear ReI complexes, showcasing detailed structural characterizations. These studies offer insights into intramolecular hydrogen bonding and potential for developing new chemical entities with varied applications (Saldías et al., 2020).

  • Divergent Synthesis of Substituted 2-Aminoimidazoles : Research into the synthesis of substituted 2-aminoimidazoles from 2-aminopyrimidines highlights the versatility of pyridazine and its derivatives in facilitating novel synthetic pathways. These methodologies could be pivotal for the synthesis of compounds with potential pharmaceutical applications (Ermolat'ev & Van der Eycken, 2008).

  • Sequential Nucleophilic Substitution Reactions : The creation of polysubstituted pyridazinones through sequential nucleophilic substitution reactions demonstrates the compound's utility as a scaffold for the synthesis of polyfunctional systems. This approach is significant for drug discovery, indicating the potential for the development of new therapeutic agents (Pattison et al., 2009).

Applications in Medicinal Chemistry

  • Analgesic Agents Design and Synthesis : A study focusing on the synthesis of 5-amino-3-aryl-1-(6'-chloropyridazin-3'-yl)pyrazoles and their derivatives explored their application as analgesic agents. This research underscores the potential medicinal chemistry applications of pyridazine derivatives in developing new analgesic compounds (Aggarwal et al., 2020).

  • EGFR Inhibitors for Anticancer Therapy : Another noteworthy application is in the design and synthesis of quinazoline derivatives as EGFR inhibitors, aimed at targeted anticancer therapy. The synthesis process starts from a pyridazin-3-yl derivative, showcasing the utility of such compounds in the synthesis of targeted therapeutic agents with potential anticancer activity (Allam et al., 2020).

Safety and Hazards

This compound should be handled with care. It’s recommended to avoid breathing dust/fume/gas/mist/vapours/spray and to avoid getting it in eyes, on skin, or on clothing . It should be kept away from heat/sparks/open flames/hot surfaces .

properties

IUPAC Name

6-(5-bromothiophen-2-yl)pyridazin-3-amine
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H6BrN3S/c9-7-3-2-6(13-7)5-1-4-8(10)12-11-5/h1-4H,(H2,10,12)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AFRBAPJZZUACDD-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1=CC(=NN=C1C2=CC=C(S2)Br)N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H6BrN3S
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

256.12 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
6-(5-Bromothiophen-2-yl)pyridazin-3-amine
Reactant of Route 2
Reactant of Route 2
6-(5-Bromothiophen-2-yl)pyridazin-3-amine
Reactant of Route 3
6-(5-Bromothiophen-2-yl)pyridazin-3-amine
Reactant of Route 4
Reactant of Route 4
6-(5-Bromothiophen-2-yl)pyridazin-3-amine
Reactant of Route 5
Reactant of Route 5
6-(5-Bromothiophen-2-yl)pyridazin-3-amine
Reactant of Route 6
Reactant of Route 6
6-(5-Bromothiophen-2-yl)pyridazin-3-amine

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.